Cas no 1314378-19-2 (Lipoamide-PEG3-Mal)
Lipoamide-PEG3-Mal Chemical and Physical Properties
Names and Identifiers
-
- Lipoamide-PEG3-Mal
- LA-PEG3-NH-Mal
- LIPOAMIDE-PEG3-NH-MAL
- 1H-Pyrrole-1-propanamide, N-[19-(1,2-dithiolan-3-yl)-15-oxo-4,7,10-trioxa-14-azanonadec-1-yl]-2,5-dihydro-2,5-dioxo-
- 1334172-72-3
- 1314378-19-2
- BP-22168
- HY-141338
- N-[3-[2-[2-[3-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]propoxy]ethoxy]ethoxy]propyl]-5-(dithiolan-3-yl)pentanamide
- AKOS040741957
- DA-75028
- GS-9478
- DTXSID301106191
- CS-0114453
- N-[17-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-15-oxo-4,7,10-trioxa-14-azaheptadec-1-yl]-5-(1,2-dithiolan-3-yl)pentanamide
- MAL-PEG3-Lipoamide
- (R)-Lipoamide-PEG3-Mal
- MFCD21363247
-
- Inchi: 1S/C25H41N3O7S2/c29-22(6-2-1-5-21-10-20-36-37-21)26-11-3-14-33-16-18-35-19-17-34-15-4-12-27-23(30)9-13-28-24(31)7-8-25(28)32/h7-8,21H,1-6,9-20H2,(H,26,29)(H,27,30)
- InChI Key: CMMJPHOERVZWAY-UHFFFAOYSA-N
- SMILES: N1(CCC(NCCCOCCOCCOCCCNC(=O)CCCCC2CCSS2)=O)C(=O)C=CC1=O
Computed Properties
- Exact Mass: 559.23859300g/mol
- Monoisotopic Mass: 559.23859300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 37
- Rotatable Bond Count: 22
- Complexity: 721
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 174Ų
Experimental Properties
- Color/Form: Solid powder
Lipoamide-PEG3-Mal Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
Lipoamide-PEG3-Mal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22168-500mg |
Lipoamide-PEG3-Mal |
1314378-19-2 | 95% | 500mg |
12682CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22168-100mg |
Lipoamide-PEG3-Mal |
1314378-19-2 | 95% | 100mg |
5415CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22168-500mg |
Lipoamide-PEG3-Mal |
1314378-19-2 | 95% | 500mg |
12682.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22168-100mg |
Lipoamide-PEG3-Mal |
1314378-19-2 | 95% | 100mg |
5415.0CNY | 2021-07-13 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPT-17-100mg |
Lipoamide-PEG3-Mal |
1314378-19-2 | >98.00% | 100mg |
¥3000.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPT-17-250mg |
Lipoamide-PEG3-Mal |
1314378-19-2 | >98.00% | 250mg |
¥4500.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPT-17-50mg |
Lipoamide-PEG3-Mal |
1314378-19-2 | >98.00% | 50mg |
¥2100.0 | 2023-09-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L935867-100mg |
Lipoamide-PEG3-Mal |
1314378-19-2 | ≥95% | 100mg |
¥1,440.00 | 2022-09-01 | |
| Chemenu | CM339559-100mg |
Lipoamide-PEG3-Mal |
1314378-19-2 | 95%+ | 100mg |
$833 | 2023-01-07 | |
| Chemenu | CM339559-500mg |
Lipoamide-PEG3-Mal |
1314378-19-2 | 95%+ | 500mg |
$1951 | 2023-01-07 |
Lipoamide-PEG3-Mal Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on Lipoamide-PEG3-Mal
Comprehensive Overview of Lipoamide-PEG3-Mal (CAS No. 1314378-19-2): Applications and Innovations
Lipoamide-PEG3-Mal (CAS No. 1314378-19-2) is a specialized PEGylated crosslinker widely utilized in bioconjugation, drug delivery, and proteomics research. This compound features a maleimide (Mal) group, a triethylene glycol (PEG3) spacer, and a lipoamide moiety, making it a versatile tool for site-specific protein modification and nanoparticle functionalization. Its unique structure enables efficient thiol-reactive coupling, a property highly sought after in antibody-drug conjugates (ADCs) and biomaterial engineering.
Recent advancements in targeted cancer therapies and precision medicine have amplified the demand for Lipoamide-PEG3-Mal. Researchers leverage its PEG3 spacer to reduce steric hindrance, enhancing binding efficiency in ligand-receptor interactions. The compound’s lipoamide group further facilitates membrane permeability, a critical factor in intracellular drug delivery systems. These attributes align with trending topics like "smart drug carriers" and "next-generation biotherapeutics," frequently searched in academic and industrial circles.
In proteomics, Lipoamide-PEG3-Mal is employed for post-translational modification studies, particularly in labeling cysteine residues. Its water-soluble PEG backbone minimizes aggregation, a common challenge in bioimaging applications. This feature addresses recurring queries such as "how to improve fluorescent probe stability" or "best practices for protein labeling," making it a staple in high-throughput screening workflows.
From an SEO perspective, Lipoamide-PEG3-Mal intersects with high-traffic keywords like "PEGylation techniques," "thiol-maleimide chemistry," and "bioconjugation reagents." Its CAS No. 1314378-19-2 ensures precise identification in chemical databases, catering to users seeking structure-activity relationship (SAR) data. The compound’s role in COVID-19 vaccine adjuvant development (e.g., stabilizing lipid nanoparticles) further boosts its relevance in current literature.
Quality control of Lipoamide-PEG3-Mal involves HPLC purification and mass spectrometry validation, ensuring >95% purity for reproducible results. Suppliers often highlight its compatibility with click chemistry and SPDP-based conjugations, addressing FAQs like "how to choose crosslinkers for ADC development." Storage recommendations (-20°C under inert gas) align with best practices in reagent handling, a subtopic gaining traction in lab safety forums.
Future directions for Lipoamide-PEG3-Mal include theranostic applications (combining therapy and diagnostics) and AI-driven drug formulation. Its adaptability to 3D bioprinting scaffolds responds to emerging searches on "biocompatible materials for tissue engineering." As the biopharma industry shifts toward personalized medicine, this compound’s modular design positions it as a key enabler of innovative therapeutic platforms.
1314378-19-2 (Lipoamide-PEG3-Mal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)